Cas no 7767-85-3 ( )

  structure
  structure
Product name: 
CAS No:7767-85-3
MF:C12H14N2OS
MW:234.317361354828
CID:882760
PubChem ID:276698

  Chemical and Physical Properties

Names and Identifiers

    • 3-phenyl-4-(3-sulfanylpropyl)-1,4-dihydropyrazol-5-one
    • 4-(3-Mercapto-propyl)-3-phenyl-pyrazolon-5
    • 4-(3-mercapto-propyl)-5-phenyl-1,2-dihydro-pyrazol-3-one
    • 5-phenyl-4-(3-sulfanylpropyl)-2,4-dihydro-3h-pyrazol-3-one
    • AC1L5KDR
    • AC1Q6LN4
    • AG-J-26350
    • AR-1G9406
    • CTK5E4764
    • NSC125009
    • 7767-85-3
    • NSC-125009
    • DTXSID60298648
    • 4-(3-Mercaptopropyl)-3-phenyl-1H-pyrazol-5(4H)-one
    •  
    • Inchi: InChI=1S/C12H14N2OS/c15-12-10(7-4-8-16)11(13-14-12)9-5-2-1-3-6-9/h1-3,5-6,10,16H,4,7-8H2,(H,14,15)
    • InChI Key: BQSYIMJSEIBWQD-UHFFFAOYSA-N
    • SMILES: C1=CC=C(C=C1)C2=NNC(=O)C2CCCS

Computed Properties

  • Exact Mass: 234.08282
  • Monoisotopic Mass: 234.08268425g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 285
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 42.5Ų

Experimental Properties

  • PSA: 41.46
  • LogP: 1.61110

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